Cas no 2227780-01-8 ((1S)-1-(3-Fluoro-2-methoxyphenyl)ethan-1-OL)
2227780-01-8 structure
Product Name:(1S)-1-(3-Fluoro-2-methoxyphenyl)ethan-1-OL
CAS No:2227780-01-8
MF:C9H11FO2
MW:170.180846452713
CID:5750016
PubChem ID:86333888
Update Time:2023-11-14
(1S)-1-(3-Fluoro-2-methoxyphenyl)ethan-1-OL Chemical and Physical Properties
Names and Identifiers
-
- EN300-1800762
- 2227780-01-8
- (1S)-1-(3-FLUORO-2-METHOXYPHENYL)ETHAN-1-OL
- AT30616
- Benzenemethanol, 3-fluoro-2-methoxy-α-methyl-, (αS)-
- (1S)-1-(3-Fluoro-2-methoxyphenyl)ethan-1-OL
-
- Inchi: 1S/C9H11FO2/c1-6(11)7-4-3-5-8(10)9(7)12-2/h3-6,11H,1-2H3/t6-/m0/s1
- InChI Key: CKJOGGAYLYIJHQ-LURJTMIESA-N
- SMILES: FC1=CC=CC(=C1OC)[C@H](C)O
Computed Properties
- Exact Mass: 170.07430775g/mol
- Monoisotopic Mass: 170.07430775g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.144±0.06 g/cm3(Predicted)
- Boiling Point: 262.4±30.0 °C(Predicted)
- pka: 14.15±0.20(Predicted)
(1S)-1-(3-Fluoro-2-methoxyphenyl)ethan-1-OL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1800762-0.05g |
(1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-ol |
2227780-01-8 | 95% | 0.05g |
$252.0 | 2023-09-19 | |
| Enamine | EN300-1800762-0.1g |
(1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-ol |
2227780-01-8 | 95% | 0.1g |
$376.0 | 2023-09-19 | |
| Enamine | EN300-1800762-0.25g |
(1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-ol |
2227780-01-8 | 95% | 0.25g |
$538.0 | 2023-09-19 | |
| Enamine | EN300-1800762-0.5g |
(1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-ol |
2227780-01-8 | 95% | 0.5g |
$847.0 | 2023-09-19 | |
| Enamine | EN300-1800762-1.0g |
(1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-ol |
2227780-01-8 | 95% | 1g |
$1086.0 | 2023-06-03 | |
| Enamine | EN300-1800762-2.5g |
(1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-ol |
2227780-01-8 | 95% | 2.5g |
$2127.0 | 2023-09-19 | |
| Enamine | EN300-1800762-5.0g |
(1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-ol |
2227780-01-8 | 95% | 5g |
$3147.0 | 2023-06-03 | |
| Enamine | EN300-1800762-10.0g |
(1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-ol |
2227780-01-8 | 95% | 10g |
$4667.0 | 2023-06-03 | |
| Enamine | EN300-1800762-1g |
(1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-ol |
2227780-01-8 | 95% | 1g |
$1086.0 | 2023-09-19 | |
| Enamine | EN300-1800762-5g |
(1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-ol |
2227780-01-8 | 95% | 5g |
$3147.0 | 2023-09-19 |
(1S)-1-(3-Fluoro-2-methoxyphenyl)ethan-1-OL Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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